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Get Quote

The table below summarizes the key characteristics of 4-AcO-EPT's solid form in comparison to a common

related compound, psilocin.

Characteristic 4-AcO-EPT Fumarate–Fumaric Acid (1/1) Psilocin (4-HO-DMT)

Systematic
Name

Bis(4-acetoxy-N-ethyl-N-n-propyltryptammonium)
fumarate–fumaric acid (1/1) [1]

4-Hydroxy-N,N-
dimethyltryptamine

Classification Tryptammonium salt adduct [1] Base tryptamine

Prodrug to 4-HO-EPT (a synthetic psychedelic) [2] N/A (Active metabolite of

psilocybin)

Core
Tryptamine

N-ethyl-N-propyltryptamine (EPT) [2] N,N-dimethyltryptamine (DMT)

4-Position
Ester

Acetoxy (AcO) [2] Hydroxy (HO)

In vivo
Hydrolysis

More efficient than psilocybin [2] Produced from the hydrolysis

of psilocybin [2]

5-HT2A EC50 4-HO-EPT metabolite: 4.24 nM [1] -
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Experimental Protocol for Verification

The definitive characterization was achieved through single-crystal X-ray diffraction (SCXRD) [1].

Crystallization: Crystals were grown via the slow evaporation of an aqueous solution of the material

supplied as '4-AcO-EPT fumarate' [1].
Data Collection: A single crystal was mounted, and diffraction data was collected using Mo Kα

radiation [1].
Structure Solution: The resulting data was processed to solve and refine the crystal structure. This

process revealed the exact molecular components and their arrangement in the solid state [1].

The analysis conclusively showed the asymmetric unit contains one 4-acetoxy-N-ethyl-N-n-

propyltryptammonium cation, one half of a fumarate dianion, and one half of a fumaric acid molecule

[1]. The extended crystal structure is held together by N—H⋯O and O—H⋯O hydrogen bonds forming

infinite chains [1].

Experimental Workflow Diagram

The diagram below visualizes the key steps involved in the crystallographic verification process.
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Research Implications

This precise characterization corrects a common misidentification in prior research, where similar

compounds were often mistakenly reported as hydrofumarates [2]. This clarification is crucial because the

exact salt or adduct form can influence properties like stability, solubility, and pharmacokinetics, which are

vital for reproducible scientific studies and potential drug development [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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